Cas no 86-60-2 (1-Naphthalenesulfonicacid, 7-amino-)

• Product Name: 1-Naphthalenesulfonicacid, 7-amino-
• CAS No: 86-60-2
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD00035725
• CID: 727001
• PubChem ID: 6850
• Update Time: 2025-11-02

1-Naphthalenesulfonicacid, 7-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 7-amino-
• 7-aminonaphthalene-1-sulfonic acid
• 1-NAPHTHALENESULFONIC ACID,7-AMINO
• 2-Amino-8-naphthalenesulfonic acid
• 2-amino-8-sulpho-naphthalene
• 2-aminonaphthalene-8-sulfonic acid
• 2-Naphthylamine-8-sulfonic acid
• 7-Amino-1-naphthalenesulfonic acid
• 7-amino-1-napthalenesulfonic acid
• 7-Aminonaphthalene-1-sulphonic acid
• Baden acid
• Badische Acid
• EINECS 201-685-0
• 1-NAPHTHALENESULFONIC ACID, 7-AMINO-
• LS-11511
• NS00039137
• 4-14-00-02802 (Beilstein Handbook Reference)
• Q18472782
• DTXCID00157826
• UNII-5X2OFI65RR
• BRN 2695330
• 7-aminonaphthalene-1-sulfonicacid
• BADISCHE ACID [MI]
• FYVOTMMSGKWFPK-UHFFFAOYSA-N
• 2-Aminonaphthalene-8-sulphonic acid
• MFCD00035725
• 86-60-2
• SCHEMBL342572
• AKOS015950788
• 5X2OFI65RR
• ALBB-031665
• DTXSID00235335

• MDL： MFCD00035725
• Inchi： 1S/C10H9NO3S/c11-8-5-4-7-2-1-3-10(9(7)6-8)15(12,13)14/h1-6H,11H2,(H,12,13,14)
• InChI Key： FYVOTMMSGKWFPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=CC(=CC2=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.3588 (rough estimate)
• Boiling Point: 220°C (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 88.77000
• LogP: 3.33070

1-Naphthalenesulfonicacid, 7-amino- Security Information

• Hazardous Material transportation number：UN 1759
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：Warehouse ventilation and low temperature drying

Additional information on 1-Naphthalenesulfonicacid, 7-amino-

Comprehensive Guide to 1-Naphthalenesulfonic acid, 7-amino- (CAS No. 86-60-2): Properties, Applications, and Market Insights

1-Naphthalenesulfonic acid, 7-amino- (CAS No. 86-60-2) is an important organic compound widely used in various industrial applications. This aromatic sulfonic acid derivative features both an amino group and a sulfonic acid group attached to a naphthalene ring, giving it unique chemical properties. The compound is also known by alternative names such as 7-Amino-1-naphthalenesulfonic acid and 1-Naphthylamine-7-sulfonic acid, which are frequently searched in chemical databases and procurement platforms.

The molecular structure of 1-Naphthalenesulfonic acid, 7-amino- makes it particularly valuable in dye manufacturing. As a key intermediate, it contributes to the production of various azo dyes and pigments, which are extensively used in textile, paper, and ink industries. Recent trends in sustainable dye production have increased interest in this compound, as researchers explore eco-friendly synthesis methods for dye intermediates.

From a chemical perspective, 7-Amino-1-naphthalenesulfonic acid exhibits interesting solubility characteristics. It is moderately soluble in water due to the presence of the sulfonic acid group, while maintaining good solubility in polar organic solvents. This dual solubility profile makes it versatile for different industrial processes. Many researchers investigating water-soluble aromatic compounds or sulfonated intermediates often include this compound in their studies.

In the pharmaceutical sector, derivatives of 1-Naphthalenesulfonic acid, 7-amino- have shown potential in drug development. While not a pharmaceutical itself, its structural features make it a valuable building block for creating more complex molecules. Recent publications have highlighted its use in developing fluorescent probes and biochemical markers, aligning with current interests in diagnostic imaging technologies.

The global market for naphthalene sulfonic acid derivatives has seen steady growth, driven by demand from Asian textile industries and specialty chemical manufacturers. Market analysts tracking chemical intermediates pricing or dye industry raw materials frequently monitor compounds like 1-Naphthylamine-7-sulfonic acid. The compound's production follows strict quality control measures to ensure consistency for industrial applications.

Environmental considerations regarding 1-Naphthalenesulfonic acid, 7-amino- have gained attention in recent years. While the compound itself has moderate environmental impact, manufacturers have implemented improved wastewater treatment processes to address sulfonated compounds in effluent streams. These practices respond to growing industry focus on green chemistry principles and sustainable chemical production.

Analytical characterization of 7-Amino-1-naphthalenesulfonic acid typically involves techniques such as HPLC, UV-Vis spectroscopy, and mass spectrometry. Quality control laboratories handling sulfonated aromatic compounds or dye intermediates analysis rely on these methods to verify purity and composition. Recent advancements in analytical chemistry have improved detection limits for related compounds in environmental samples.

Storage and handling recommendations for 1-Naphthalenesulfonic acid, 7-amino- emphasize standard chemical safety practices. The compound should be kept in tightly sealed containers away from strong oxidizers, following general guidelines for organic sulfonic acids. Proper personal protective equipment is recommended when handling the powder form to prevent inhalation or contact.

Future research directions for 1-Naphthylamine-7-sulfonic acid may explore its potential in advanced materials science. Some studies suggest possible applications in conductive polymers or molecular electronics, areas that have gained significant attention in materials research. The compound's aromatic structure and functional groups make it an interesting candidate for these emerging technologies.

For purchasers seeking 1-Naphthalenesulfonic acid, 7-amino-, it's important to verify supplier certifications and product specifications. The compound is available in various purity grades depending on intended use, with higher purity levels required for research applications versus industrial-scale dye production. Global chemical distributors typically list this compound under both its systematic name and CAS number (86-60-2) for accurate identification.

Academic interest in 7-Amino-1-naphthalenesulfonic acid continues through studies of its spectroscopic properties and reactivity patterns. Chemistry educators sometimes use this compound as an example when teaching about aromatic substitution reactions or acid-base properties of sulfonic acids. Its well-defined chemical behavior makes it suitable for demonstrating fundamental organic chemistry principles.

In conclusion, 1-Naphthalenesulfonic acid, 7-amino- remains a significant specialty chemical with diverse industrial applications. Its role as a dye intermediate continues to be important, while potential new applications in materials science and biotechnology may expand its utility. As chemical manufacturing evolves toward more sustainable practices, this compound's production methods and applications will likely adapt to meet changing industry requirements and environmental standards.